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Compound of Interest

Compound Name:
Methyl 3-chlorobenzo[b]thiophene-

2-carboxylate

Cat. No.: B1297734 Get Quote

An In-depth Technical Guide to Methyl 3-chlorobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate is a versatile heterocyclic compound that

serves as a crucial building block in medicinal chemistry and organic synthesis. Its unique

structure, which combines a chlorinated benzothiophene core with a methyl ester group, makes

it a valuable intermediate for developing a range of bioactive molecules.[1] This compound is

particularly significant in the synthesis of novel therapeutic agents, including anti-inflammatory

and analgesic drugs.[1][2] Its stability and reactivity profile also make it a useful reagent for

various chemical transformations, such as cross-coupling and functionalization reactions,

streamlining synthetic pathways for more efficient production of target compounds.[1]

Physicochemical Properties
The fundamental physical and chemical properties of Methyl 3-chlorobenzo[b]thiophene-2-
carboxylate are summarized below. This data is essential for its handling, characterization,

and application in experimental settings.
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Property Value Reference

CAS Number 21211-07-4 [1][3]

Molecular Formula C₁₀H₇ClO₂S [1][3][4]

Molecular Weight 226.68 g/mol [1][3]

Appearance White solid / White needles [1][3][4]

Melting Point 78-84 °C / 80-84 °C [1][3][5]

Purity ≥ 98% (HPLC) [1]

Solubility

Poorly soluble in water; soluble

in some common organic

solvents.

[4]

Storage Conditions Store at 0-8°C [1]

Synthesis and Experimental Protocols
The synthesis of Methyl 3-chlorobenzo[b]thiophene-2-carboxylate is a multi-step process. A

common and effective method involves the cyclization and subsequent chlorination of a

suitable precursor, followed by esterification.

General Synthesis Pathway
A frequently cited synthetic route involves reacting 3-chlorobenzothiophene with a

carboxylating agent, followed by esterification with methanol.[4]
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3-Chlorobenzothiophene

3-Chlorobenzo[b]thiophene-2-carboxylic acid

Methyl 3-chlorobenzo[b]thiophene-2-carboxylate

+ Chloroformic Acid
(under alkaline conditions)

+ Methanol
(Esterification)

Methyl 3-chlorobenzo[b]
thiophene-2-carboxylate

Pharmaceuticals Agrochemicals Material Science Organic Synthesis

Building Block

Anti-inflammatory Analgesic Antimicrobial Pesticides Herbicides
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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